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Introduction
EOC317, also known as ACTB-1003, is a potent, orally available multi-mode kinase inhibitor

with significant potential in oncological research.[1] It primarily targets key pathways involved in

tumor growth, angiogenesis, and survival by inhibiting receptor tyrosine kinases such as

Fibroblast Growth Factor Receptor (FGFR), Vascular Endothelial Growth Factor Receptor-2

(VEGFR-2), and Angiopoietin-1 Receptor (TIE-2).[1][2][3] Additionally, EOC317 has been

shown to inhibit Phosphatidylinositol 3-kinase (PI3K) and induce apoptosis through the RSK

and p70S6K pathways.[4][5] Accurate and consistent preparation of EOC317 stock solutions is

critical for obtaining reliable and reproducible results in both in vitro and in vivo experimental

settings.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving EOC317 for research purposes

due to its high solubilizing capacity for many organic compounds.[5] However, proper handling

and preparation techniques are essential to ensure the stability and efficacy of the compound,

while also considering the potential effects of DMSO on experimental systems.[6][7] This

document provides a detailed protocol for the preparation of a high-concentration stock solution

of EOC317 in DMSO, along with relevant technical data and diagrams to guide researchers.
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Property Value Reference

Synonyms ACTB-1003, EDP317 [2][4]

Molecular Formula C27H29F3N8O3 [1] (Structure derived)

Molecular Weight 591.53 g/mol [5]

Class
Antineoplastics, Small

molecules
[2]

Solubility and Storage of EOC317
Parameter Specification Reference

Solubility in DMSO 55 mg/mL (92.98 mM) [5]

Storage of Powder -20°C for up to 3 years [5]

Storage of Stock Solution (in

DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year
[4]

Experimental Protocol: Preparation of a 50 mM
EOC317 Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of EOC317 in 100% sterile

DMSO. This concentration is typically suitable for subsequent serial dilutions to achieve desired

final concentrations for in vitro assays.

Materials
EOC317 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes (or other light-protecting vials)

Analytical balance

Spatula
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Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure
Preparation and Safety Precautions:

Don personal protective equipment (PPE). EOC317 is a potent kinase inhibitor and should

be handled with care.

Perform all weighing and solution preparation steps in a chemical fume hood to avoid

inhalation of the powder.

Ensure all materials and equipment are clean and sterile to prevent contamination of the

stock solution.

Weighing EOC317 Powder:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of EOC317 powder into the tube. For example, to

prepare 1 mL of a 50 mM stock solution, weigh out 29.58 mg of EOC317.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.050 mol/L = 0.00005 mol

moles x Molecular Weight ( g/mol ) = mass (g)

0.00005 mol x 591.53 g/mol = 0.02958 g = 29.58 mg

Dissolving EOC317 in DMSO:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the

EOC317 powder. For the example above, add 1 mL of DMSO.

Tightly cap the tube.

Solubilization:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15

minutes.[5] Gentle warming to 37°C may also aid in dissolution, but avoid excessive heat.

[8]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting and Storage:

Once the EOC317 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, light-protecting microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name (EOC317), concentration (50 mM in

DMSO), and the date of preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[4]
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Caption: Workflow for preparing EOC317 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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